5-(3,4-dimethylphenyl)-3-(4-hydroxy-3-methoxybenzylidene)-2(3H)-furanone

• IUPAC Name: (3E)-5-(3,4-dimethylphenyl)-3-[(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-one
• InChI: InChI=1S/C20H18O4/c1-12-4-6-15(8-13(12)2)18-11-16(20(22)24-18)9-14-5-7-17(21)19(10-14)23-3/h4-11,21H,1-3H3/b16-9+
• InChI Key: HIBQVUDOMZGLGF-CXUHLZMHSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC3=CC(=C(C=C3)O)OC)C(=O)O2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=C/C(=C\C3=CC(=C(C=C3)O)OC)/C(=O)O2)C
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

5-(3,4-dimethylphenyl)-3-(4-hydroxy-3-methoxybenzylidene)-2(3H)-furanone, commonly known as DMHF, is a natural compound found in various plants. It belongs to the family of furanones, which are known for their diverse biological activities. DMHF has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agriculture, and food industry.

Mechanism of Action

The exact mechanism of action of DMHF is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. DMHF has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. DMHF has also been shown to activate various transcription factors, including nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), which play a crucial role in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
DMHF has been shown to exhibit various biochemical and physiological effects, including the modulation of oxidative stress, inflammation, and immune responses. DMHF has been shown to protect against oxidative stress by scavenging free radicals and enhancing antioxidant defenses. DMHF has also been shown to modulate the expression of various inflammatory mediators, including cytokines and chemokines. In addition, DMHF has been shown to enhance immune responses by modulating the activity of various immune cells, including T cells and macrophages.

Advantages and Limitations for Lab Experiments

DMHF has several advantages for lab experiments, including its availability, stability, and low toxicity. DMHF can be easily synthesized or extracted from natural sources, and it is relatively stable under various experimental conditions. DMHF also exhibits low toxicity, which makes it a suitable candidate for in vitro and in vivo studies. However, DMHF also has some limitations, including its poor solubility and bioavailability, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for the study of DMHF. One of the potential applications of DMHF is in the development of novel antimicrobial agents. DMHF has shown promising antimicrobial activity against various pathogens, and further studies are needed to explore its potential as a therapeutic agent. Another potential application of DMHF is in the treatment of inflammatory disorders. DMHF has been shown to exhibit potent anti-inflammatory properties, and further studies are needed to explore its potential in the treatment of various inflammatory disorders. Finally, DMHF has also shown promising anticancer properties, and further studies are needed to explore its potential as a therapeutic agent in cancer treatment.

Scientific Research Applications

DMHF has been extensively studied for its various biological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. DMHF has been shown to exhibit significant antimicrobial activity against various bacteria and fungi, including Staphylococcus aureus and Candida albicans. DMHF also exhibits potent antioxidant activity, which may be attributed to its ability to scavenge free radicals and protect against oxidative stress. In addition, DMHF has been shown to possess anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory disorders. DMHF has also been studied for its anticancer properties, and it has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.